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Compound of Interest

Compound Name: 4-(methoxymethoxy)-1H-indole

CAS No.: 133416-33-8

Cat. No.: B177869

Get Quote

Indole derivatives are a cornerstone of medicinal chemistry, forming the structural basis for a

vast array of natural products and synthetic drugs. The strategic functionalization of the indole

scaffold is a key tactic in modulating the physicochemical and pharmacological properties of

these molecules. This guide focuses on 4-(methoxymethoxy)-1H-indole, an N-protected

derivative of the biologically relevant 4-methoxyindole.

Direct experimental data on 4-(methoxymethoxy)-1H-indole is not extensively documented in

publicly accessible literature. Therefore, this guide will provide a comprehensive analysis based

on the well-characterized properties of its immediate precursor, 4-methoxy-1H-indole. By

leveraging this established data, we will provide expert, reasoned predictions for the physical

properties of the target compound. The key structural distinction lies in the introduction of a

methoxymethyl (MOM) ether group at the N1 position, which replaces the proton found in the

parent indole. This substitution has significant and predictable consequences for the molecule's

physical and spectral properties, as well as its chemical stability.

Part 1: Core Physicochemical Properties
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The introduction of the MOM group primarily influences properties related to molecular weight,

intermolecular forces, and polarity. The most significant change is the removal of the hydrogen-

bond-donating N-H group, which is replaced by the bulkier, polar MOM ether.

Table 1: Comparison of Physicochemical Properties.
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Property

4-Methoxy-1H-
indole
(Experimental
Data)

4-
(Methoxymethoxy)-
1H-indole
(Predicted)

Rationale for
Prediction

Molecular Formula C₉H₉NO[1][2] C₁₁H₁₃NO₂
Addition of C₂H₄O

from the MOM group.

Molecular Weight 147.17 g/mol [2][3] 191.23 g/mol
Increased mass from

the MOM group.

Appearance

White to light brown

crystalline powder or

solid[1][4][5]

Likely a white to off-

white solid or a

viscous oil.

N-alkylation can

disrupt crystal

packing, potentially

lowering the melting

point or resulting in a

liquid state at room

temperature.

Melting Point 67.5 - 71.5 °C[1][4]
Lower than 67-72 °C,

or liquid at STP.

The absence of N-H

hydrogen bonding, a

strong intermolecular

force, typically

reduces the melting

point in indoles.

Boiling Point
181 - 183 °C at 24

mmHg[4][6]

>200 °C at

atmospheric pressure.

The significant

increase in molecular

weight and polarity will

lead to a higher

boiling point.

Solubility

Soluble in common

organic solvents (e.g.,

ethanol,

dichloromethane,

ethyl acetate)[7];

Insoluble in water[6].

Soluble in a wide

range of organic

solvents. Slightly

increased solubility in

polar aprotic solvents

compared to the

precursor.

The addition of the

polar ether group in

the MOM substituent

may slightly enhance

solubility in solvents

like THF or acetone.
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Chemical Stability

Stable under normal

conditions, but

sensitive to light and

strong oxidizing

agents[4][8]. The

indole ring can be

sensitive to strongly

acidic conditions[8].

The MOM group is

stable to bases and

nucleophiles but is

labile and will be

cleaved under acidic

conditions. The indole

core remains sensitive

to oxidation.

The MOM ether is a

well-known acid-labile

protecting group, a

critical consideration

for experimental

design.

Part 2: Spectroscopic and Spectrometric Analysis
Spectroscopy provides a fingerprint for molecular structure. The transition from 4-methoxy-1H-

indole to its N-MOM derivative results in clear, predictable changes in NMR, IR, and mass

spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is a primary tool for confirming the structure of organic molecules. The presence of the

MOM group on the nitrogen atom introduces new, characteristic signals and induces shifts in

the signals of the indole ring protons.

¹H NMR Spectroscopy:

4-Methoxy-1H-indole: Will show a characteristic broad singlet for the N-H proton, typically

above 8.0 ppm. The aromatic protons on the indole ring will appear between 6.5 and 7.5

ppm. A sharp singlet around 3.9 ppm will correspond to the methoxy (-OCH₃) protons.

4-(Methoxymethoxy)-1H-indole (Predicted): The broad N-H singlet will be absent. Two

new, distinct singlets are expected: one around 5.4-5.8 ppm for the N-CH₂-O methylene

protons and another around 3.3-3.5 ppm for the -O-CH₃ methyl protons of the MOM

group. The signals for the indole ring protons will likely experience slight downfield shifts

due to the electron-withdrawing nature of the N-substituent.

¹³C NMR Spectroscopy:

4-Methoxy-1H-indole: Will display signals for the eight unique carbons of the indole core

and one for the methoxy carbon (around 55 ppm).
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4-(Methoxymethoxy)-1H-indole (Predicted): Two additional signals will appear

corresponding to the MOM group: a methylene carbon (N-CH₂-O) around 75-80 ppm and

a methyl carbon (-O-CH₃) around 56-58 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is highly effective for identifying functional groups. The key diagnostic change

upon N-protection is the loss of the N-H stretching vibration.[9]

4-Methoxy-1H-indole: A sharp, characteristic N-H stretching peak is observed in the region of

3300-3500 cm⁻¹. Strong C-O stretching bands for the aryl ether will also be present around

1250 cm⁻¹.

4-(Methoxymethoxy)-1H-indole (Predicted): The N-H stretch in the 3300-3500 cm⁻¹ region

will be absent. New, strong C-O-C stretching bands corresponding to the MOM group's ether

linkages will appear in the 1150-1050 cm⁻¹ region.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation patterns of a

compound.[9]

4-Methoxy-1H-indole: The mass spectrum will show a molecular ion peak (M⁺) at m/z = 147.

4-(Methoxymethoxy)-1H-indole (Predicted): The molecular ion peak (M⁺) will be observed

at m/z = 191. A characteristic fragmentation pattern would involve the loss of the MOM group

or parts of it, leading to significant fragment ions at m/z = 146 (loss of -CH₂OCH₃) and a

base peak corresponding to the unprotected indole radical cation.

Part 3: Synthesis and Chemical Reactivity Insights
Synthetic Workflow
The synthesis of 4-(methoxymethoxy)-1H-indole is logically achieved in a two-step sequence

starting from a suitable precursor to form the 4-methoxyindole core, followed by N-protection.
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Step 1: Synthesis of 4-Methoxyindole Core

Step 2: N-Protection with MOM Group

2-Methyl-3-nitrophenol

Benzylation
(Benzyl chloride, K₂CO₃)

6-Benzyloxy-2-nitrotoluene

Leimgruber-Batcho Reaction
(DMF-DMA, Pyrrolidine)

(E)-β-Enaminonitrostyrene

Reductive Cyclization
(Raney Ni, Hydrazine)

4-Benzyloxyindole

Debenzylation
(e.g., Catalytic Hydrogenation)

4-Methoxy-1H-indole

N-Methoxymethylation
(MOM-Cl, Base e.g., NaH)

4-(Methoxymethoxy)-1H-indole

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.
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Experimental Protocols
Protocol 1: Synthesis of 4-Methoxy-1H-indole (via Leimgruber-Batcho)

This method provides a reliable route to the indole core. The synthesis of 4-benzyloxyindole, a

precursor to 4-methoxyindole, is well-documented.[10]

Step A: 6-Benzyloxy-2-nitrotoluene: A mixture of 2-methyl-3-nitrophenol, benzyl chloride, and

anhydrous potassium carbonate in DMF is heated (e.g., 90°C for 3 hours). After workup, the

product is isolated.[10]

Step B: (E)-6-Benzyloxy-2-nitro-β-pyrrolidinostyrene: The product from Step A is refluxed

with N,N-dimethylformamide dimethyl acetal (DMF-DMA) and pyrrolidine in DMF.[10]

Step C: 4-Benzyloxyindole: The resulting enamine from Step B is subjected to reductive

cyclization using a reducing agent like Raney nickel and hydrazine hydrate in a suitable

solvent mixture (e.g., THF/methanol).[10]

Step D: 4-Hydroxyindole/4-Methoxyindole: The benzyl group is removed via catalytic

hydrogenation (e.g., H₂, Pd/C) to yield 4-hydroxyindole, which can then be methylated to 4-

methoxyindole, or alternative syntheses can be used to obtain it directly.[11]

Protocol 2: N-Methoxymethylation of 4-Methoxy-1H-indole

This is a standard protocol for protecting the indole nitrogen.

Dissolve 4-methoxy-1H-indole (1.0 eq) in an anhydrous aprotic solvent such as THF or DMF

under an inert atmosphere (e.g., Argon).

Cool the solution to 0 °C in an ice bath.

Add a strong base, such as sodium hydride (NaH, ~1.1 eq), portion-wise. Stir for 30 minutes

at 0 °C to allow for the formation of the indolide anion.

Add chloromethyl methyl ether (MOM-Cl, ~1.2 eq) dropwise to the solution.

Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis

indicates complete consumption of the starting material.
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Carefully quench the reaction by the slow addition of a saturated aqueous solution of

ammonium chloride (NH₄Cl).

Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic

layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 4-
(methoxymethoxy)-1H-indole.

Part 4: Safety, Handling, and Storage
While specific toxicity data for 4-(methoxymethoxy)-1H-indole is unavailable, prudent

laboratory practices dictate handling it with care, using the data for its precursor and related

indoles as a guide.

Hazard Identification: 4-Methoxy-1H-indole is classified as an irritant, causing skin and

serious eye irritation. It may also cause respiratory irritation.[2] It is advisable to handle the

N-MOM derivative with the same precautions.

Personal Protective Equipment (PPE): Always use standard PPE, including a lab coat,

chemical safety goggles, and nitrile gloves. Work should be conducted in a well-ventilated

chemical fume hood.

Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[6][12]

Storage: The compound should be stored in a cool, dry, and dark place to prevent

degradation.[5] Storing under an inert atmosphere (e.g., Argon or Nitrogen) is recommended

to minimize potential oxidative degradation of the electron-rich indole ring.[8]

Conclusion
This guide provides a detailed profile of the physical properties of 4-(methoxymethoxy)-1H-
indole through a scientifically rigorous, predictive analysis grounded in the established data of

its precursor, 4-methoxy-1H-indole. The introduction of the N-MOM group results in predictable

and significant changes: the loss of N-H hydrogen bonding, an increase in molecular weight

and boiling point, and the appearance of characteristic signals in NMR and IR spectra.
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Crucially for the experimental chemist, the MOM group imparts stability towards basic

conditions but is readily cleaved by acid. This comprehensive overview serves as a

foundational resource for researchers, enabling informed decisions in the synthesis,

purification, characterization, and application of this versatile indole derivative in drug discovery

and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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